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Compound of Interest

Compound Name: 3-Hydroxypyridine 1-oxide

Cat. No.: B189473 Get Quote

Technical Support Center: 3-Hydroxypyridine 1-
oxide
This guide provides essential safety information, handling protocols, and troubleshooting

advice for researchers, scientists, and drug development professionals working with 3-
Hydroxypyridine 1-oxide.

Safety Data Summary
For quick reference, the following table summarizes the key safety information for 3-
Hydroxypyridine 1-oxide.
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Parameter Information Citations

Synonyms
3-Pyridinol N-oxide, 1-

oxidopyridin-1-ium-3-ol
[1]

CAS Number 6602-28-4

Molecular Formula C₅H₅NO₂ [2]

Molecular Weight 111.1 g/mol [2]

Appearance
Beige to brown crystalline

powder
[3]

Melting Point 190-192 °C

Solubility Soluble in water and alcohol. [3]

Storage Temperature Room Temperature [3]

Hazard Identification and Personal Protective
Equipment (PPE)
Warning! This substance is harmful if swallowed, in contact with skin, or if inhaled. It causes

skin and eye irritation and is suspected of causing cancer.
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Hazard Class GHS Pictogram
Recommended Personal
Protective Equipment

Acute Toxicity (Oral, Dermal,

Inhalation), Carcinogenicity,

Skin & Eye Irritation, Specific

Target Organ Toxicity

GHS07 (Exclamation Mark),

GHS08 (Health Hazard)

Engineering Controls: Use only

in a well-ventilated area,

preferably in a chemical fume

hood.[1] Ensure eyewash

stations and safety showers

are readily accessible.[4]

Eye/Face Protection: Wear

chemical safety goggles or a

face shield.[2] Skin Protection:

Wear chemically resistant

gloves (e.g., nitrile) and a lab

coat. Respiratory Protection:

For operations generating

dust, use a NIOSH-approved

N95 dust mask or higher-level

respirator.

Experimental Workflow for Safe Handling
The following diagram outlines the standard procedure for safely handling 3-Hydroxypyridine
1-oxide from receipt to disposal.
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Caption: Workflow for safe handling of 3-Hydroxypyridine 1-oxide.

Troubleshooting Guide & FAQs
This section addresses common issues and questions that may arise during the handling and

storage of 3-Hydroxypyridine 1-oxide.

Frequently Asked Questions

Q1: What are the primary hazards associated with 3-Hydroxypyridine 1-oxide?

A1: 3-Hydroxypyridine 1-oxide is harmful if swallowed, inhaled, or in contact with skin. It is

also known to cause skin and eye irritation and is a suspected carcinogen. Therefore,

appropriate personal protective equipment should always be worn.

Q2: What are the proper storage conditions for this compound?

A2: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[2] It should be stored away from incompatible materials such as strong oxidizing agents.[2]

Q3: What should I do in case of a spill?

A3: In the event of a spill, avoid dust formation.[1] For small spills, sweep up the material and

place it into a suitable container for disposal.[2] Ensure the area is well-ventilated. For larger

spills, evacuate the area and follow your institution's emergency procedures.

Q4: How should I dispose of waste containing 3-Hydroxypyridine 1-oxide?

A4: Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1] Do not dispose of it down the drain.

Troubleshooting Common Issues

Issue 1: The compound has changed color or appears clumpy.

Possible Cause: This could be a sign of decomposition or moisture absorption. The

compound is known to be unstable in the air.[3]
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Solution: Do not use the compound if its appearance has significantly changed. Dispose of it

according to proper waste disposal procedures. To prevent this, always ensure the container

is tightly sealed after use and stored in a dry environment.

Issue 2: I'm observing unexpected results in my experiment.

Possible Cause: If you have ruled out other experimental errors, consider the purity of the 3-
Hydroxypyridine 1-oxide. Degradation of the compound could affect its reactivity.

Solution: It is recommended to use a fresh container of the compound or to re-purify the

existing stock if you have the appropriate methods and equipment. Always check the

certificate of analysis for the lot you are using.

Issue 3: I'm not sure if my ventilation is adequate.

Possible Cause: Handling the solid outside of a fume hood can lead to inhalation of dust

particles.

Solution: Always handle the solid form of 3-Hydroxypyridine 1-oxide inside a certified

chemical fume hood. If you are working with solutions and are concerned about vapors,

ensure your lab has good general ventilation. If you experience any respiratory irritation,

move to fresh air immediately and seek medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe handling and storage of 3-Hydroxypyridine 1-
oxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189473#safe-handling-and-storage-of-3-
hydroxypyridine-1-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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